7-Chloro-2-methylthiazolo[4,5-b]pyridine

• IUPAC Name: 7-chloro-2-methyl-[1,3]thiazolo[4,5-b]pyridine
• InChI: InChI=1S/C7H5ClN2S/c1-4-10-7-6(11-4)5(8)2-3-9-7/h2-3H,1H3
• InChI Key: DCTCVDXZHAUBRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=CC(=C2S1)Cl
• Molecular Formula: C7H5ClN2S
• Molecular Weight: 184.65 g/mol
• CAS RN: 1552535-87-1

Description

7-Chloro-2-methylthiazolo[4,5-b]pyridine is a heterocyclic compound that has been extensively studied for its potential applications in various scientific fields. This compound has shown promising results in the field of medicinal chemistry, specifically in the development of new drugs for the treatment of various diseases. In

Scientific Research Applications

Antioxidant Properties

7-Chloro-2-methylthiazolo[4,5-b]pyridine has been investigated for its antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals, which can cause oxidative damage to cells and tissues. .

Antimicrobial Activity

Studies have identified 7-Chloro-2-methylthiazolo[4,5-b]pyridine as a promising antimicrobial agent. It has demonstrated inhibitory effects against various bacteria and fungi. .

Herbicidal Properties

The compound’s herbicidal activity has also been investigated. Herbicides are essential for weed control in agriculture. .

Anti-inflammatory Effects

Inflammation is associated with various diseases, including autoimmune disorders and chronic conditions. Preliminary studies suggest that this thiazolo[4,5-b]pyridine derivative possesses anti-inflammatory properties. .

Antifungal Activity

Beyond its antimicrobial effects, 7-Chloro-2-methylthiazolo[4,5-b]pyridine has demonstrated antifungal activity. .

Antitumor Potential

Thiazolo[4,5-b]pyridines have attracted attention as potential antitumor agents. While more research is needed, this compound’s reported antitumor activity warrants further exploration. .

Histamine H3 Receptor Modulation

Some derivatives within this class have been identified as histamine H3 receptor antagonists. These receptors play a role in neurotransmission and immune responses. .

Mechanism of Action

Target of Action

Thiazolo[4,5-b]pyridines, a class of compounds to which 7-chloro-2-methylthiazolo[4,5-b]pyridine belongs, have been reported to interact with a wide range of receptor targets .

Mode of Action

It is known that thiazolo[4,5-b]pyridines can interact with their targets in a way that leads to a variety of pharmacological effects .

Biochemical Pathways

Thiazolo[4,5-b]pyridines have been reported to possess a broad spectrum of pharmacological activities, suggesting they may affect multiple pathways .

Result of Action

Thiazolo[4,5-b]pyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .